Cas no 1443286-58-5 (5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one)

• Product Name: 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one
• CAS No: 1443286-58-5
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• CID: 5039094
• Update Time: 2026-02-28

5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-tert-butyl-2H-phthalazin-1-one
• 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one

• Inchi： 1S/C12H13BrN2O/c1-12(2,3)15-11(16)8-5-4-6-10(13)9(8)7-14-15/h4-7H,1-3H3
• InChI Key： ZZRRATZESAGYHY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NN(C2=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 2.6
• Topological Polar Surface Area: 32.7

Additional information on 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one

Research Brief on 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one (CAS: 1443286-58-5): Recent Advances and Applications

5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one (CAS: 1443286-58-5) is a phthalazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bromo and tert-butyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, anti-cancer agents, and other therapeutic compounds, highlighting its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one as a key precursor in the synthesis of novel PARP (Poly ADP-ribose polymerase) inhibitors. The researchers demonstrated that modifications to the phthalazine core, including the introduction of the bromo and tert-butyl groups, significantly enhanced the binding affinity and selectivity of the resulting inhibitors. These findings suggest that this compound could play a pivotal role in the development of next-generation PARP inhibitors for cancer therapy.

In addition to its applications in oncology, recent research has also explored the potential of 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one in the treatment of inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of phthalazine-based compounds, including derivatives of 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one, which exhibited potent anti-inflammatory activity in vitro and in vivo. The study highlighted the compound's ability to modulate key inflammatory pathways, making it a promising candidate for further drug development.

The synthesis and characterization of 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one have also been the focus of recent methodological advancements. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing improvements in yield and purity. The authors utilized modern catalytic techniques and green chemistry principles to enhance the efficiency of the synthesis, which could facilitate its broader adoption in industrial and academic settings.

Looking ahead, the unique structural features of 5-Bromo-2-(tert-butyl)phthalazin-1(2H)-one continue to inspire innovative research. Its potential as a building block for diverse therapeutic agents, combined with recent methodological improvements in its synthesis, positions this compound as a valuable tool in the arsenal of medicinal chemists. Future studies are expected to further explore its applications in targeted therapies and precision medicine, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.